Cas no 2380432-05-1 (benzyl N-(2S)-2-hydroxy-4-methylpentylcarbamate)

• Product Name: benzyl N-(2S)-2-hydroxy-4-methylpentylcarbamate
• CAS No: 2380432-05-1
• MF: C₁₄H₂₁NO₃
• MW: 251.321444272995
• CID: 5637973
• PubChem ID: 165910926
• Update Time: 2025-06-13

benzyl N-(2S)-2-hydroxy-4-methylpentylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[(2S)-2-hydroxy-4-methylpentyl]carbamate
• 2380432-05-1
• EN300-28279000
• benzyl N-(2S)-2-hydroxy-4-methylpentylcarbamate

• Inchi： 1S/C14H21NO3/c1-11(2)8-13(16)9-15-14(17)18-10-12-6-4-3-5-7-12/h3-7,11,13,16H,8-10H2,1-2H3,(H,15,17)/t13-/m0/s1
• InChI Key： VIOUVWAKSBFUFZ-ZDUSSCGKSA-N
• SMILES： O[C@H](CNC(=O)OCC1C=CC=CC=1)CC(C)C

Computed Properties

• Exact Mass: 251.15214353g/mol
• Monoisotopic Mass: 251.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-(2S)-2-hydroxy-4-methylpentylcarbamate

Comprehensive Overview of Benzyl N-(2S)-2-hydroxy-4-methylpentylcarbamate (CAS No. 2380432-05-1)

In the realm of specialty chemicals and pharmaceutical intermediates, Benzyl N-(2S)-2-hydroxy-4-methylpentylcarbamate (CAS No. 2380432-05-1) has garnered significant attention due to its unique structural properties and versatile applications. This compound, characterized by its chiral (2S)-2-hydroxy-4-methylpentyl moiety and carbamate functional group, is widely utilized in asymmetric synthesis, drug development, and material science. Its molecular formula and stereochemistry make it a valuable building block for researchers exploring peptide mimetics, enzyme inhibitors, and bioconjugation strategies.

The growing interest in chiral auxiliaries and green chemistry has further propelled the demand for compounds like Benzyl N-(2S)-2-hydroxy-4-methylpentylcarbamate. Recent trends in AI-driven drug discovery and high-throughput screening highlight the need for high-purity intermediates, where this compound excels due to its consistent quality and reproducibility. Additionally, its compatibility with click chemistry and protecting group strategies aligns with modern synthetic workflows, making it a staple in laboratories focused on medicinal chemistry and biopharmaceuticals.

From a regulatory perspective, Benzyl N-(2S)-2-hydroxy-4-methylpentylcarbamate is not classified as a hazardous material, ensuring safer handling and storage compared to traditional reactive intermediates. This attribute is particularly appealing to industries prioritizing ESG (Environmental, Social, and Governance) compliance and sustainable manufacturing. Its stability under ambient conditions also reduces logistical challenges, a key consideration for global supply chains.

Researchers frequently inquire about the synthetic routes for this compound, with many exploring its preparation via enantioselective reduction of ketones or carbamate coupling reactions. The compound’s hydroxyl group offers further derivatization opportunities, enabling the creation of libraries for structure-activity relationship (SAR) studies. Such applications are critical in addressing contemporary challenges like antibiotic resistance and oncology target identification.

In summary, Benzyl N-(2S)-2-hydroxy-4-methylpentylcarbamate (CAS No. 2380432-05-1) stands at the intersection of innovation and practicality, serving as a cornerstone for advancements in life sciences and material engineering. Its adaptability to cutting-edge research paradigms ensures its relevance in an era dominated by precision medicine and molecular design.